Cas no 32637-37-9 (2-(methylsulfanyl)pyridin-3-ol)

• Product Name: 2-(methylsulfanyl)pyridin-3-ol
• CAS No: 32637-37-9
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 309162
• PubChem ID: 141722
• Update Time: 2025-08-05

2-(methylsulfanyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2-(methylthio)-
• 2-methylsulfanylpyridin-3-ol
• 2-(Methylsulfanyl)-3-pyridinol
• 2-(Methylsulfanyl)pyridin-3-ol
• EN300-1600115
• 32637-37-9
• SCHEMBL2140617
• 3-Pyridinol, 2-(methylthio)-
• DTXSID00186318
• 3-Pyridinol,2-(methylthio)-(8CI,9CI)
• LZMQEAWZBGDJCE-UHFFFAOYSA-N
• MB01598
• 2-(Methylsulfanyl)-3-pyridinol #
• 2-(methylsulfanyl)pyridin-3-ol

• Inchi： 1S/C6H7NOS/c1-9-6-5(8)3-2-4-7-6/h2-4,8H,1H3
• InChI Key： LZMQEAWZBGDJCE-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(methylsulfanyl)pyridin-3-ol

2-(Methylsulfanyl)pyridin-3-ol: A Comprehensive Overview

The compound with CAS No 32637-37-9, commonly referred to as 2-(methylsulfanyl)pyridin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a pyridine ring with a methylsulfanyl group and a hydroxyl group. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for both academic research and industrial applications.

2-(Methylsulfanyl)pyridin-3-ol has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a promising lead compound in the development of new therapeutic agents. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in various pathological processes, such as inflammation, oxidative stress, and neurodegenerative diseases. The methylsulfanyl group, in particular, has been shown to enhance the compound's bioavailability and stability, making it an attractive candidate for further preclinical testing.

In addition to its pharmacological applications, 2-(methylsulfanyl)pyridin-3-ol has also been explored for its potential in materials science. The pyridine ring structure lends itself well to coordination chemistry, enabling the formation of metal complexes with unique magnetic and electronic properties. Recent advancements in this area have focused on the synthesis of coordination polymers and metal-organic frameworks (MOFs) incorporating this compound. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-(methylsulfanyl)pyridin-3-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by functionalization with the methylsulfanyl group. Researchers have optimized various synthetic routes to improve yield and purity, leveraging both traditional organic synthesis techniques and modern catalytic methods. For example, recent studies have employed transition metal catalysts to facilitate key transformations, such as cross-coupling reactions and oxidations.

From a structural standpoint, 2-(methylsulfanyl)pyridin-3-ol exhibits interesting electronic properties due to the conjugation between the pyridine ring and the sulfur-containing substituent. This conjugation not only influences the molecule's reactivity but also plays a crucial role in its photophysical behavior. Recent spectroscopic studies have revealed that the compound exhibits strong fluorescence under certain conditions, suggesting its potential application in fluorescent sensing and imaging technologies.

Moreover, 2-(methylsulfanyl)pyridin-3-ol has been investigated for its environmental impact and biodegradation characteristics. Understanding the fate of this compound in natural ecosystems is crucial for assessing its safety and sustainability. Preliminary studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully characterize its ecological effects.

In conclusion, 2-(methylsulfanyl)pyridin-3-ol (CAS No 32637-37-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the years to come.